Cas no 875164-17-3 (3-methanesulfonamidonaphthalene-2-carboxylic acid)

• Product Name: 3-methanesulfonamidonaphthalene-2-carboxylic acid
• CAS No: 875164-17-3
• MF: C₁₂H₁₁NO₄S
• MW: 265.285042047501
• MDL: MFCD07838436
• CID: 3108858
• PubChem ID: 7063906
• Update Time: 2025-06-08

3-methanesulfonamidonaphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(methylsulfonyl)amino]-2-naphthoic acid
• 3-methanesulfonamidonaphthalene-2-carboxylic acid
• EN300-21839
• CHEMBL5307959
• AKB16417
• 857-755-1
• 875164-17-3
• AKOS000264579
• 3-(methanesulfonamido)naphthalene-2-carboxylic acid
• Z133633230
• 3-methanesulfonamidonaphthalene-2-carboxylicAcid

• MDL： MFCD07838436
• Inchi： 1S/C12H11NO4S/c1-18(16,17)13-11-7-9-5-3-2-4-8(9)6-10(11)12(14)15/h2-7,13H,1H3,(H,14,15)
• InChI Key： UMBRMWDSYIPKFV-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=C2C=CC=CC2=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 265.04087901Da
• Monoisotopic Mass: 265.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 3-methanesulfonamidonaphthalene-2-carboxylic acid

Introduction to 3-methanesulfonamidonaphthalene-2-carboxylic acid (CAS No. 875164-17-3) and Its Emerging Applications in Chemical Biology

3-methanesulfonamidonaphthalene-2-carboxylic acid, identified by the chemical compound code CAS No. 875164-17-3, is a specialized organic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of naphthalene derivatives, which are widely recognized for their versatility in pharmaceutical and biochemical applications. The presence of a methanesulfonamido group in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and molecular recognition studies.

The molecular structure of 3-methanesulfonamidonaphthalene-2-carboxylic acid consists of a naphthalene core substituted with a methanesulfonamido functional group at the 3-position and a carboxylic acid moiety at the 2-position. This arrangement creates a molecule with multiple potential interaction sites, enabling it to engage with various biological targets. The naphthalene ring, known for its aromatic stability, provides a rigid framework, while the polar functional groups enhance solubility and binding affinity in aqueous environments.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic intervention. 3-methanesulfonamidonaphthalene-2-carboxylic acid has emerged as a promising candidate due to its ability to modulate biological pathways through selective interactions with proteins and enzymes. Its structural features make it particularly useful in designing inhibitors targeting key metabolic enzymes and signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of 3-methanesulfonamidonaphthalene-2-carboxylic acid is its potential in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that can bind to target proteins with high affinity. The compound's ability to serve as a versatile building block allows researchers to generate libraries of derivatives with tailored properties. These derivatives can then be screened for their biological activity, providing a rapid and efficient route to discovering new therapeutic agents.

Recent studies have demonstrated the utility of 3-methanesulfonamidonaphthalene-2-carboxylic acid in developing inhibitors of kinases, which are enzymes crucial for cell signaling and proliferation. By leveraging its structural motifs, researchers have synthesized analogs that exhibit potent inhibitory effects on specific kinases implicated in cancer progression. These findings highlight the compound's potential as a lead compound for further optimization into clinical candidates.

The synthesis of 3-methanesulfonamidonaphthalene-2-carboxylic acid involves multi-step organic transformations that highlight the synthetic ingenuity required to construct complex molecular architectures. The process typically begins with the functionalization of a naphthalene precursor, followed by the introduction of the methanesulfonamido group and the carboxylic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological profile of 3-methanesulfonamidonaphthalene-2-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits low toxicity and high selectivity for target proteins, making it an attractive candidate for further development. Additionally, its ability to cross biological membranes enhances its bioavailability, which is critical for therapeutic efficacy.

In conclusion, 3-methanesulfonamidonaphthalene-2-carboxylic acid (CAS No. 875164-17-3) represents a significant advancement in the field of chemical biology. Its unique structural features and functional properties make it a valuable tool for drug discovery and molecular research. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative therapies for human diseases.